N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C23H20ClN5O2
• Molecular Weight: 433.9 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C23H20ClN5O2/c1-3-10-28-19(25)16(22(30)26-13-15-8-4-5-9-18(15)24)12-17-21(28)27-20-14(2)7-6-11-29(20)23(17)31/h3-9,11-12,25H,1,10,13H2,2H3,(H,26,30)
• Standard InChI Key: XIEORAQCZSZAMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC=C)C(=O)NCC4=CC=CC=C4Cl

Introduction

N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound belonging to the triazatricyclo class. It features a unique tricyclic structure with multiple functional groups, including imino, carbonyl, and carboxamide groups, which contribute to its chemical reactivity and potential biological activity.

Synthesis

The synthesis of this compound typically involves several key steps, requiring optimization of reaction conditions such as temperature and pH to maximize yield and purity. The process often involves multi-step reactions using various reagents and catalysts to form the complex tricyclic structure.

Chemical Reactivity and Potential Applications

The compound participates in various chemical reactions due to its functional groups, which are pivotal for exploring its reactivity and potential applications in medicinal chemistry. These reactions suggest pathways for modifying the compound to enhance its biological properties or create derivatives with novel functionalities.

Biological Activity and Mechanism of Action

The mechanism of action primarily involves interactions with biological targets such as enzymes and receptors. Compounds with similar structural features have shown promising biological activities, including potential antimicrobial and anticancer properties, likely due to their ability to inhibit specific pathways involved in cell proliferation and survival.